3-(Ethoxycarbonyl)-2-(4-methoxyphenyl)-1-benzofuran-5-yl morpholine-4-carboxylate

• IUPAC Name: [3-ethoxycarbonyl-2-(4-methoxyphenyl)-1-benzofuran-5-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C23H23NO7/c1-3-29-22(25)20-18-14-17(30-23(26)24-10-12-28-13-11-24)8-9-19(18)31-21(20)15-4-6-16(27-2)7-5-15/h4-9,14H,3,10-13H2,1-2H3
• InChI Key: QJGDVQASFSWVEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OC(=O)N3CCOCC3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H23NO7
• Molecular Weight: 425.4 g/mol

Description

3-(Ethoxycarbonyl)-2-(4-methoxyphenyl)-1-benzofuran-5-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C23H23NO7 and its molecular weight is 425.437. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Polyesteramides with Pendant Functional Groups : Research on morpholine-2,5-dione derivatives, which are structurally related to the compound , highlights the synthesis of polyesteramides with protected pendant functional groups via ring-opening copolymerization. These materials could have applications in biodegradable materials and drug delivery systems (Veld, Dijkstra, & Feijen, 1992).
• Reactions of Methoxycarbonylcarbene : A study involving methoxycarbonylcarbene, generated by catalytic thermal decomposition of methyl diazoacetate, reveals its reaction with oxazolidines, leading to the production of substituted esters of morpholine-3-carboxylic acid, demonstrating the compound's reactivity which could be relevant for synthetic organic chemistry (Molchanov et al., 2001).

Antimicrobial Activities

• Synthesis and Antimicrobial Activities of Triazole Derivatives : A study reports the synthesis of novel triazole derivatives starting from various ester ethoxycarbonylhydrazones with primary amines, including morpholine, and their screening for antimicrobial activities, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Synthetic Methods and Biological Activity

• Benzofuran-Morpholinomethyl-Pyrazoline Hybrids : Research into benzofuran-morpholinomethyl-pyrazoline hybrids demonstrates the synthesis of these compounds and their vasorelaxant properties, suggesting applications in the development of new therapeutic agents for cardiovascular diseases (Hassan et al., 2014).